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Compound of Interest

Compound Name: Methomyl D3

Cat. No.: B10856041

Get Quote

Methomyl-d3: Technical Safety & Handling Guide
Precision Handling for Isotope Dilution Mass
Spectrometry

Executive Directive: The Dual Hazard

Methomyl-d3 (CAS: 1398109-07-3) represents a convergence of two critical laboratory risks:

acute biological toxicity and analytical fragility. As a deuterated carbamate, it retains the potent
acetylcholinesterase (AChE) inhibitory properties of its non-labeled parent, Methomyl.
Simultaneously, it is a high-value metrological tool used in trace-level LC-MS/MS quantification.

The Core Directive: Treat Methomyl-d3 not merely as a toxic reagent, but as a contaminant of
concern for both the operator (biological safety) and the assay (cross-contamination). This
guide replaces standard generic SDS advice with specific, field-validated protocols for the
handling of milligram-quantity isotopic standards.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7]
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Methomyl-d3 is the isotopically labeled analog of Methomyl, typically labeled at the N-methyl or
S-methyl position. It is used to correct for matrix effects and ionization suppression in mass

spectrometry.
Property Technical Specification
Chemical Name Methomyl-d3 (N-methyl-d3 or S-methyl-d3)
CAS Number 1398109-07-3
Formula
Molecular Weight ~165.23 g/mol (varies slightly by enrichment)
Physical State White crystalline solid
Melting Point 78-79 °C
Solubilt Soluble in Methanol, Acetonitrile, Ethanol;
olubili
Y Moderate in Water (54.7 g/L)
Typically
Isotopic Purity
98% D

Stabili Hygroscopic; Hydrolyzes rapidly in alkaline
abili
Y conditions (pH > 9)

Toxicological Mechanism & Hazard Analysis[6]
The Mechanism: Cholinesterase Inhibition

Methomyl-d3 functions as a reversible inhibitor of acetylcholinesterase (AChE). Unlike
organophosphates (which phosphorylate the enzyme), carbamates carbamylate the serine
residue in the AChE active site.

Causality: The carbamylated enzyme cannot hydrolyze the neurotransmitter acetylcholine
(ACh). This leads to an accumulation of ACh at the synaptic cleft, causing continuous
stimulation of cholinergic receptors.[1]

Symptoms of Exposure:
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e Muscarinic: Miosis (pinpoint pupils), salivation, sweating, bronchoconstriction.
 Nicotinic: Muscle fasciculations (tremors), weakness, paralysis.

o CNS: Confusion, ataxia, respiratory depression (primary cause of death).

Visualization: The Toxicity Pathway

The following diagram illustrates the molecular blockade caused by Methomyl-d3.

Acetylcholine (ACh) Cannot be Hydrolyzed ACh Accumulation
(Neurotransmitter) (Synaptic Cleft)

Overstimulation Cholinergic Crisis
(Tremors, Resp. Failure)

Normal Binding

WEURIICERS  Competitive Bindir Acetylcholinesterase Carbamylation A ACHE
(Inhibitor) (Enzyme) —P>] :
Slow Hydrolysis (Inactive Enzyme)
- . (Reversible) ...

Click to download full resolution via product page

Caption: Methomyl-d3 competitively binds to AChE, preventing acetylcholine breakdown and
leading to cholinergic crisis.

Safe Handling & Containment Strategy

The "Static Hazard"

Methomyl-d3 is often supplied in 10 mg or 100 mg vials. As a dry crystalline powder, it is highly
susceptible to static electricity.

o Risk: Static charge can cause the powder to "jump" from the spatula during weighing,
creating an invisible toxic dust cloud and resulting in the loss of expensive isotopic material.

o Control: Use an anti-static gun (e.g., Zerostat) on the vial and spatula before opening. Weigh
inside a draft-shielded balance within a fume hood.

Containment Levels[9]
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e Primary Engineering Control: Certified Chemical Fume Hood (Face velocity: 80—100 fpm).

e Secondary Containment: All weighing and solvation must occur within a secondary spill tray

(polypropylene) to capture any potential spills.

Personal Protective Equipment (PPE) Matrix

Component Specification Rationale
Methomyl is often dissolved in
Acetonitrile (ACN). ACN
Double-gloving: Nitrile (Outer) permeates nitrile in <5 mins.
Gloves

+ Laminate (Inner)

Laminate provides chemical
resistance; nitrile provides

dexterity.

Respiratory

P3/N100 (if outside hood)

Only required if powder
handling outside a hood (NOT

recommended).

Body

Tyvek Lab Coat (Wrist-fitted)

Prevents particulate

accumulation on street clothes.

Eyes

Chemical Splash Goggles

Safety glasses are insufficient

for liquid stock preparation.

Analytical Application: Stock Standard Preparation

Objective: Create a stable, verified stock solution for LC-MS/MS calibration while minimizing

degradation.

The Solvation Protocol

Methomyl is unstable in alkaline conditions. Glassware washed with alkaline detergents can

have residual surface basicity sufficient to degrade picogram levels of Methomyl-d3.

Self-Validating Step: Rinse all volumetric flasks with analytical-grade methanol (MeOH) or

Acetonitrile (ACN) immediately before use to neutralize surface pH and remove water.
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Visualization: Analytical Workflow
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Caption: Workflow for preparing Methomyl-d3 stock solutions, emphasizing moisture control to
prevent hydrolysis.

Stability & Storage[4][9]
o Temperature: Store neat powder and solutions at -20°C.

¢ Solvent Choice: Methanol (MeOH) or Acetonitrile (ACN). Avoid water in stock solutions to
prevent hydrolysis.
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o Deuterium Exchange: Avoid protic solvents with extreme pH. While the methyl-d3 label is
generally stable, exposure to strong acids/bases can catalyze exchange or degradation.

Emergency Response & Decontamination
Decontamination of Spills

Since Methomyl degrades in alkaline environments, this chemical property is utilized for
decontamination.

 Isolate: Evacuate the immediate area (10 ft radius).
o Neutralize: Apply a solution of 10% Sodium Carbonate (

) or 5% Sodium Hydroxide (

) to the spill area. This accelerates the hydrolysis of the carbamate bond, rendering it less
toxic.

o Clean: Absorb with inert material (vermiculite) and dispose of as hazardous chemical waste
(P-listed waste equivalent).

First Aid (Self-Validating Protocol)

e Inhalation: Move to fresh air immediately. If breathing is labored, medical personnel must
administer oxygen.

o Skin Contact: Wash with soap and water for 15 minutes. Do not use alcohol or solvents, as
they increase dermal absorption.

 Ingestion:IMMEDIATE MEDICAL ATTENTION REQUIRED.

o Antidote Note for Clinicians: Atropine sulfate is the primary antidote for carbamate
poisoning. Pralidoxime (2-PAM) is generally not indicated for carbamates (unlike
organophosphates) and may be contraindicated, though protocols vary by jurisdiction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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